4-[(4-Benzyl-piperazine-1-carbothioyl)-amino]-benzoic acid ethyl ester
4-[(4-Benzyl-piperazine-1-carbothioyl)-amino]-benzoic acid ethyl ester
Brand Name:
Vulcanchem
CAS No.:
333758-55-7
VCID:
VC0431066
InChI:
InChI=1S/C21H25N3O2S/c1-2-26-20(25)18-8-10-19(11-9-18)22-21(27)24-14-12-23(13-15-24)16-17-6-4-3-5-7-17/h3-11H,2,12-16H2,1H3,(H,22,27)
SMILES:
CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3
Molecular Formula:
C21H25N3O2S
Molecular Weight:
383.5g/mol
4-[(4-Benzyl-piperazine-1-carbothioyl)-amino]-benzoic acid ethyl ester
CAS No.: 333758-55-7
Main Products
VCID: VC0431066
Molecular Formula: C21H25N3O2S
Molecular Weight: 383.5g/mol
![4-[(4-Benzyl-piperazine-1-carbothioyl)-amino]-benzoic acid ethyl ester - 333758-55-7](/images/no_structure.jpg)
| CAS No. | 333758-55-7 |
|---|---|
| Product Name | 4-[(4-Benzyl-piperazine-1-carbothioyl)-amino]-benzoic acid ethyl ester |
| Molecular Formula | C21H25N3O2S |
| Molecular Weight | 383.5g/mol |
| IUPAC Name | ethyl 4-[(4-benzylpiperazine-1-carbothioyl)amino]benzoate |
| Standard InChI | InChI=1S/C21H25N3O2S/c1-2-26-20(25)18-8-10-19(11-9-18)22-21(27)24-14-12-23(13-15-24)16-17-6-4-3-5-7-17/h3-11H,2,12-16H2,1H3,(H,22,27) |
| Standard InChIKey | QFRUDKCBLXMCPS-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3 |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3 |
| PubChem Compound | 1148519 |
| Last Modified | Nov 11 2021 |
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